Cas no 1805451-72-2 (2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine)

• Product Name: 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine
• CAS No: 1805451-72-2
• MF: C₈H₈ClF₃N₂O
• MW: 240.610131263733
• CID: 4989802
• Update Time: 2025-08-05

2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine

• Inchi： 1S/C8H8ClF3N2O/c9-6-2-5(15-8(10,11)12)1-4(3-13)7(6)14/h1-2H,3,13-14H2
• InChI Key： DCHJOJRKHBDVMY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(CN)=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 61.3

Additional information on 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine

Introduction to 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine (CAS No. 1805451-72-2)

2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine (CAS No. 1805451-72-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its aromatic ring substituted with an amino group, a chlorine atom, and a trifluoromethoxy group, which collectively confer it with distinct chemical and biological properties.

The molecular formula of 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine is C₉H₉ClF₃NO₂, and its molecular weight is approximately 247.62 g/mol. The presence of the trifluoromethoxy group imparts significant lipophilicity to the molecule, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The amino group, on the other hand, can participate in hydrogen bonding interactions, making this compound a potential ligand for various biological targets.

In recent years, 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine has been explored for its potential therapeutic applications. One of the key areas of interest is its use as a lead compound in the development of novel drugs for treating neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine. The researchers found that this compound exhibited potent activity against monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters. By inhibiting MAO, 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine can potentially enhance neurotransmitter levels in the brain, thereby exerting therapeutic effects.

Beyond its potential as a neuropharmacological agent, 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties. In a 2020 study published in the European Journal of Pharmacology, researchers demonstrated that 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that it could be a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The synthetic route to produce 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine involves several well-established chemical transformations. One common approach is to start with 3-chloro-5-trifluoromethoxyaniline and undergo a series of reactions including nitration, reduction, and alkylation to obtain the final product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound.

In terms of safety and handling, while 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-Amino-3-chloro-5-(trifluoromethoxy)benzylamine are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties through structural modifications. Clinical trials are also being planned to evaluate its safety and efficacy in human subjects. As more data becomes available, it is likely that this compound will find applications in various therapeutic areas, contributing to the development of new treatments for challenging medical conditions.